Cas no 76897-73-9 (Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl-)
76897-73-9 structure
Product Name:Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl-
CAS No:76897-73-9
MF:C26H36N2O2
MW:408.576247215271
CID:537072
PubChem ID:71403410
Update Time:2025-04-19
Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl-
- 4-[ethyl-[6-(N-ethyl-4-formyl-3-methylanilino)hexyl]amino]-2-methylbenzaldehyde
- 4,4'-[Hexane-1,6-diylbis(ethylazanediyl)]bis(2-methylbenzaldehyde)
- DTXSID20824321
- 76897-73-9
-
- Inchi: 1S/C26H36N2O2/c1-5-27(25-13-11-23(19-29)21(3)17-25)15-9-7-8-10-16-28(6-2)26-14-12-24(20-30)22(4)18-26/h11-14,17-20H,5-10,15-16H2,1-4H3
- InChI Key: QNRZLNPEOTXWMK-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(=CC=1C)N(CC)CCCCCCN(C1C=CC(C=O)=C(C)C=1)CC
Computed Properties
- Exact Mass: 408.277678395g/mol
- Monoisotopic Mass: 408.277678395g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 13
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.7
- Topological Polar Surface Area: 40.6Ų
Benzaldehyde, 4,4'-[1,6-hexanediylbis(ethylimino)]bis[2-methyl- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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